Cas no 94248-76-7 (Octanoic acid,isohexadecyl ester)

Octanoic acid,isohexadecyl ester structure
94248-76-7 structure
Product Name:Octanoic acid,isohexadecyl ester
CAS No:94248-76-7
MF:C24H48O2
MW:368.636728286743
CID:807873
PubChem ID:11959923
Update Time:2025-04-19

Octanoic acid,isohexadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,isohexadecyl ester
    • 14-methylpentadecyl octanoate
    • isohexadecyl octanoate
    • isocetyl octanoate
    • EINECS 304-350-8
    • NIKKOL ICIO
    • UNII-1QF907I63D
    • 1QF907I63D
    • DTXSID20241296
    • NS00040343
    • 94248-76-7
    • CETIOL ICEH
    • Octanoic acid, isohexadecyl ester
    • Inchi: 1S/C24H48O2/c1-4-5-6-14-18-21-24(25)26-22-19-16-13-11-9-7-8-10-12-15-17-20-23(2)3/h23H,4-22H2,1-3H3
    • InChI Key: GFVYDNHWTCHDSN-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCC)=O)CCCCCCCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 368.365430770g/mol
  • Monoisotopic Mass: 368.365430770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 21
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 10.6
  • Topological Polar Surface Area: 26.3Ų
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